Cas no 2116427-63-3 (3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione)

• Product Name: 3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione
• CAS No: 2116427-63-3
• MF: C₅₈H₉₄Br₂N₂O₂S₂
• MW: 1075.31717348099
• CID: 5090157
• Update Time: 2026-03-02

3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(5-bromo-2-thienyl)-2,5-dihydro-2,5-bis(4-octyltetradecyl)pyrrolo[3,4-c]pyrrole-1,4-dione
• Pyrrolo[3,4-c]pyrrole-1,4-dione, 3,6-bis(5-bromo-2-thienyl)-2,5-dihydro-2,5-bis(4-octyltetradecyl)-
• 3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione

• Inchi： 1S/C58H94Br2N2O2S2/c1-5-9-13-17-21-23-27-31-37-47(35-29-25-19-15-11-7-3)39-33-45-61-55(49-41-43-51(59)65-49)53-54(57(61)63)56(50-42-44-52(60)66-50)62(58(53)64)46-34-40-48(36-30-26-20-16-12-8-4)38-32-28-24-22-18-14-10-6-2/h41-44,47-48H,5-40,45-46H2,1-4H3
• InChI Key： WPGNZENRDPPLQG-UHFFFAOYSA-N
• SMILES： N1(CCCC(CCCCCCCC)CCCCCCCCCC)C(C2SC(Br)=CC=2)=C2C(=O)N(CCCC(CCCCCCCC)CCCCCCCCCC)C(C3SC(Br)=CC=3)=C2C1=O

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 954.5±65.0 °C(Predicted)
• pka: -5.16±0.60(Predicted)

Additional information on 3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione

Introduction to 3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione (CAS No. 2116427-63-3)

3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique pharmacophoric features and potential applications. This compound belongs to the class of dihydropyrrolopyrrole derivatives, which are known for their broad spectrum of biological activities and utility in drug development. The presence of multiple substituents, including 5-bromothiophen-2-yl and 4-octyltetradecyl groups, imparts distinct physicochemical properties that make it a promising candidate for various therapeutic and industrial applications.

The molecular structure of this compound features a dihydropyrrolo[3,4-c]pyrrole core, which is a heterocyclic system that has been extensively studied for its role in modulating biological pathways. The bromothiophenyl moieties at the 3 and 6 positions introduce electrophilic centers that can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in the synthesis of complex molecules. On the other hand, the octyltetradecyl chains at the 2 and 5 positions enhance the lipophilicity of the molecule, making it more suitable for membrane interactions and oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of this compound with biological targets. Studies suggest that the dihydropyrrolopyrrole scaffold can effectively bind to proteins involved in cancer progression, inflammation, and neurodegenerative diseases. The bromothiophenyl groups serve as key pharmacophores that interact with specific amino acid residues in the target proteins, leading to modulatory effects on cellular signaling pathways.

In terms of synthetic chemistry, 3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione represents a challenging yet rewarding target for synthetic organic chemists. The synthesis involves multiple steps, including cyclization reactions to form the dihydropyrrolopyrrole core, followed by functionalization with the appropriate substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the bromothiophenyl groups, while bulkier alkyl chains have been incorporated through controlled polymerization techniques.

The pharmacological profile of this compound has been evaluated in several preclinical studies. Initial findings indicate that it exhibits potent inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, the compound demonstrates selective binding to certain protein kinases involved in cancer cell proliferation. These properties make it a valuable candidate for further development into therapeutic agents targeting inflammatory and oncological disorders.

One of the most intriguing aspects of this molecule is its potential to be used as a building block for more complex drug candidates. The modular nature of its structure allows for easy modification at various positions without compromising its core pharmacological activity. This flexibility has opened up new avenues for drug design and optimization using structure-based drug discovery approaches.

The industrial relevance of 3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione extends beyond pharmaceutical applications. Its unique physicochemical properties make it suitable for use in advanced materials science research. For instance, its ability to self-assemble into ordered structures has been explored in the development of organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable supramolecular aggregates could lead to novel applications in nanotechnology and smart materials.

Future research directions include exploring the compound's interactions with nucleic acids and its potential as an antiviral agent. The presence of multiple aromatic rings provides opportunities for base-pairing interactions with DNA or RNA strands, which could be exploited in gene therapy or antiviral drug development. Additionally, the lipophilic nature of the molecule suggests potential applications in drug delivery systems designed to enhance bioavailability or targeted delivery to specific tissues.

In conclusion,3,6-Bis(5-bromothiophen-2-yl)-2,5-bis(4-octyltetradecyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione (CAS No. 2116427-63-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As our understanding of molecular interactions continues to evolve，this compound is poised to play a crucial role in advancing therapeutic strategies and innovative materials solutions.